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An In-depth Technical Guide to Benzyl Isoeugenol: Chemical Properties and Structure

Introduction
Benzyl isoeugenol (CAS No. 120-11-6) is a synthetic aromatic compound valued for its sweet,

floral, and spicy fragrance profile, reminiscent of carnation and orange blossom.[1] It is widely

utilized in the flavor and fragrance industries to impart warmth and depth to a variety of

products, including perfumes, cosmetics, and personal care items.[2] Structurally derived from

isoeugenol, a natural constituent of essential oils like clove oil, benzyl isoeugenol is
synthesized to enhance stability and modify its olfactory characteristics.[3] This technical guide

provides a comprehensive overview of the chemical and physical properties, structure,

synthesis, and reported biological activities of benzyl isoeugenol, intended for researchers,

scientists, and professionals in drug development.

Chemical Structure and Identification
Benzyl isoeugenol is the benzyl ether of isoeugenol. The CAS registry number 120-11-6 does

not specify the stereoisomer, and it often exists as a mixture of (E) and (Z)-isomers.[4] The

IUPAC name for the (E)-isomer is 2-methoxy-1-(phenylmethoxy)-4-[(E)-prop-1-enyl]benzene.[5]

Molecular Formula: C₁₇H₁₈O₂[4]

Canonical SMILES: CC=CC1=CC(=C(C=C1)OCC2=CC=CC=C2)OC[6]
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InChI: InChI=1S/C17H18O2/c1-3-7-14-10-11-16(17(12-14)18-2)19-13-15-8-5-4-6-9-15/h3-

12H,13H2,1-2H3[6]

InChIKey: YKSSSKBJDZDZTD-UHFFFAOYSA-N[6]

Physicochemical Properties
The physical and chemical properties of benzyl isoeugenol are summarized in the table

below. It is a white to ivory-colored crystalline powder at room temperature with a faint, floral

aroma.[6] It is insoluble in water but soluble in organic solvents like ethanol and oils.[6]

Property Value Reference(s)

Molecular Weight 254.32 g/mol [6]

Melting Point 57 - 63 °C [4]

Boiling Point 282 °C at 760 mmHg [4][7]

Flash Point > 93.33 °C [4]

Solubility in Water
2.344 mg/L at 25 °C

(estimated)
[4]

logP (o/w) 4.344 (estimated) [4]

Appearance
White to ivory-colored

crystalline powder
[6]

Experimental Protocols
Synthesis of Benzyl Isoeugenol
A common method for the synthesis of benzyl isoeugenol involves a two-step process starting

from eugenol, a readily available natural product.[8]

Step 1: Isomerization of Eugenol to Isoeugenol

Eugenol is isomerized to isoeugenol in the presence of a catalyst. A patented method utilizes

carbonyl iron as the catalyst.[8] This process involves the migration of the double bond from the

allyl group to be in conjugation with the benzene ring.
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Step 2: Benzylation of Isoeugenol

The traditional synthesis of benzyl isoeugenol involves the reaction of isoeugenol with benzyl

chloride.[8] This is a Williamson ether synthesis where the phenolic hydroxyl group of

isoeugenol is deprotonated by a base, such as potassium hydroxide, to form a phenoxide ion.

This nucleophilic phenoxide then attacks the benzyl chloride, displacing the chloride ion and

forming the benzyl ether.[8]

Eugenol

Isoeugenol
 Isomerization

Benzyl Isoeugenol
 Benzylation

Benzyl Chloride

Base (e.g., KOH)

Catalyst (e.g., Carbonyl Iron)

Click to download full resolution via product page

Synthesis workflow of Benzyl Isoeugenol from Eugenol.

Spectral Data
Detailed spectral data for benzyl isoeugenol is available in various databases.

¹H NMR: Proton NMR data is available and can be used to confirm the structure of the

molecule.[6]

Mass Spectrometry: The NIST WebBook provides the electron ionization mass spectrum for

benzyl isoeugenol.[9]

Biological Activities and Potential Applications
Recent studies have highlighted several potential biological activities of benzyl isoeugenol,
suggesting its utility beyond the flavor and fragrance industries.

Antimicrobial and Antifungal Properties: Research indicates that benzyl isoeugenol may

possess activity against various bacteria and fungi, including Staphylococcus aureus,
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Escherichia coli, and Candida albicans.[10] The proposed mechanism of action involves the

disruption of microbial cell membranes.[11]

Antioxidant Activity: Benzyl isoeugenol has demonstrated antioxidant properties, with the

ability to scavenge free radicals.[10] This activity could be beneficial in applications such as

food preservation.

Enzyme Inhibition: Studies have explored its potential to inhibit enzymes like

acetylcholinesterase and tyrosinase, suggesting possible applications in neurodegenerative

disease research and cosmetics, respectively.[10]

Anticancer Properties: Preliminary research suggests that benzyl isoeugenol may have

anti-proliferative and pro-apoptotic effects on certain cancer cell lines, though further

investigation is required.[10]

Anti-inflammatory Activity: Some studies have indicated potential anti-inflammatory

properties.[10]

Reported Biological Activities

Benzyl Isoeugenol

Antimicrobial/
Antifungal Antioxidant Enzyme Inhibition Anticancer (Preliminary) Anti-inflammatory
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Reported biological activities of Benzyl Isoeugenol.

Safety and Regulation
Benzyl isoeugenol is classified as a skin sensitizer and its use in fragrance compositions is

restricted under IFRA Standards.[3] The Joint FAO/WHO Expert Committee on Food Additives

(JECFA) has evaluated isoeugenyl benzyl ether and concluded that there is "no safety concern

at current levels of intake when used as a flavouring agent".[6]
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Conclusion
Benzyl isoeugenol is a well-characterized aromatic compound with a rich history in the

fragrance industry. Its chemical properties and structure are well-defined, and its synthesis is

achievable from readily available precursors. Beyond its traditional uses, emerging research on

its biological activities, including antimicrobial and antioxidant properties, opens up new

avenues for its application in the pharmaceutical and food science sectors. Further research is

warranted to fully elucidate the mechanisms of action and potential therapeutic benefits of this

versatile molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3030593#benzyl-isoeugenol-chemical-properties-
and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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